N-(2,4-dimethylphenyl)-7-(4-methoxyphenyl)-5-methyl-4,5,6,7-tetrahydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide

• IUPAC Name: N-(2,4-dimethylphenyl)-7-(4-methoxyphenyl)-5-methyl-4,5,6,7-tetrahydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C22H25N5O2/c1-13-5-10-18(14(2)11-13)26-21(28)19-15(3)25-22-23-12-24-27(22)20(19)16-6-8-17(29-4)9-7-16/h5-12,15,19-20H,1-4H3,(H,26,28)(H,23,24,25)
• InChI Key: WPDARXISPCFSHX-UHFFFAOYSA-N
• Canonical SMILES: CC1C(C(N2C(=NC=N2)N1)C3=CC=C(C=C3)OC)C(=O)NC4=C(C=C(C=C4)C)C
• Molecular Formula: C22H25N5O2
• Molecular Weight: 391.5 g/mol

Description

The compound belongs to the class of organic compounds known as [1,2,4]triazolo[1,5-a]pyrimidines, which are aromatic heterocyclic compounds containing a triazolo[1,5-a]pyrimidine moiety.

Synthesis Analysis

The synthesis of [1,2,4]triazolo[1,5-a]pyrimidines has been studied. A base-promoted tandem S N Ar/Boulton-Katritzky rearrangement is one method that has been developed. It offers a simple and straightforward method for the formation of functionalized [1,2,4]triazolo[1,5-a]pyrimidines from 1,2,4-oxadiazol-3-amines or 3-aminoisoxazoles with 2-fluoropyridines.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a [1,2,4]triazolo[1,5-a]pyrimidine core, which is a bicyclic structure containing two nitrogen atoms in the five-membered ring and one nitrogen atom in the six-membered ring.

Chemical Reactions Analysis

The chemical reactions involving [1,2,4]triazolo[1,5-a]pyrimidines would largely depend on the substituents present on the molecule. The presence of functional groups such as carboxamide could potentially undergo reactions typical for amides.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of the carboxamide group could influence its solubility and reactivity.

Scientific Research Applications

Synthesis and Antimicrobial Activity

One study focused on the synthesis of a series of triazolopyrimidines, leveraging protocols like the Biginelli reaction for their construction. The synthesized compounds were evaluated for antimicrobial and antioxidant activities, demonstrating significant biological potential. This research highlights the compound's utility in generating biologically active molecules that could serve as leads for the development of new antimicrobial agents (Gilava, Patel, Ram, & Chauhan, 2020).

Chemical Reactions and Derivatives

Another aspect of research on this compound involves its reactivity and the synthesis of derivatives through various chemical reactions. Studies have explored cyclocondensation reactions leading to the formation of isoxazolo and pyrazolo derivatives, providing insights into the chemical versatility and potential for creating a wide array of heterocyclic compounds with possible pharmacological applications (Desenko, Komykhov, Orlov, & Meier, 1998).

Anticancer and Anti-inflammatory Properties

Research has also been conducted on the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from this compound, exhibiting anti-inflammatory and analgesic properties. These compounds were evaluated as cyclooxygenase inhibitors and showed significant inhibitory activity on COX-2 selectivity, analgesic, and anti-inflammatory activities, indicating their potential as therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Heterocyclic Compound Synthesis

Further investigations include the synthesis of heteroaromatic azido compounds, leading to the creation of triazolo[1,5-a]thieno[3,2-d]pyrimidines. Such studies contribute to the understanding of heterocyclic chemistry and the development of new materials with potential applications in various fields of science and technology (Westerlund, 1980).

Future Directions

The future directions for research on this compound would depend on its potential applications. Given the biological activity of many [1,2,4]triazolo[1,5-a]pyrimidines, it could be of interest in medicinal chemistry.

Mechanism of Action

Target of Action

Compounds with a similar [1,2,4]triazolo[1,5-a]pyrimidine scaffold are known to exhibit a wide range of pharmacological activities, suggesting they may interact with multiple targets .

Mode of Action

It is known that compounds with a similar [1,2,4]triazolo[1,5-a]pyrimidine scaffold can interact with their targets in a variety of ways, leading to different biological effects .

Biochemical Pathways

Compounds with a similar [1,2,4]triazolo[1,5-a]pyrimidine scaffold are known to influence a variety of biochemical pathways, suggesting a broad spectrum of biological activity .

Result of Action

Compounds with a similar [1,2,4]triazolo[1,5-a]pyrimidine scaffold are known to have a wide range of pharmacological activities .